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Compound of Interest

Compound Name: 16:0-17:0 Cyclo PC

Cat. No.: B15548574

An In-depth Technical Guide to 16:0-17:0 Cyclo
PC

This guide provides a comprehensive overview of 16:0-17:0 Cyclo PC, a cyclopropane-
modified phospholipid, tailored for researchers, scientists, and professionals in drug
development. It covers its nomenclature, physicochemical properties, biological significance,
biosynthesis, and detailed analytical protocols.

Nomenclature and Chemical Structure

16:0-17:0 Cyclo PC is a specific glycerophospholipid, a modified form of phosphatidylcholine
(PC). The nomenclature specifies the two fatty acid chains attached to the glycerol backbone:

e 16:0: Represents palmitic acid, a saturated fatty acid with 16 carbon atoms and zero double
bonds.[1][2]

e 17:0 Cyclo: Refers to a 17-carbon fatty acyl chain containing a cyclopropane ring.[1][2] This
is typically formed by the addition of a methylene bridge across a double bond of a pre-
existing unsaturated fatty acid.[3]

o PC: Denotes the head group, phosphatidylcholine, which is a major constituent of eukaryotic
cell membranes.
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The more precise chemical name for this molecule is 1-palmitoyl-2-cis-9,10-
methylenehexadecanoyl-sn-glycero-3-phosphocholine. It is a cyclopropane-modified analog of
phosphatidylcholine.

The key quantitative data and properties of 16:0-17:0 Cyclo PC are summarized in the table

below.
Property Value Reference(s)
Molecular Formula Ca1HsoNOsP
Molecular Weight 746.05 g/mol
Exact Mass 745.56 g/mol
CAS Number 2456348-66-4
Physical Form Powder
Purity (Typical) >99% (by TLC)
Storage Temperature -20°C

C: 66.01%, H: 10.81%, N:

Percent Composition
1.88%, O: 17.16%, P: 4.15%

Biological Significance and Function

Cyclopropane fatty acids (CFAs) are predominantly found in the membrane lipids of various
bacteria. The formation of these lipids is not part of the primary lipid synthesis but rather a post-
synthetic modification of existing membrane phospholipids. This conversion of unsaturated fatty
acyl chains into cyclopropane rings is catalyzed by a family of enzymes known as CFA
synthases.

The primary functions associated with this modification include:

» Membrane Stability: The introduction of a cyclopropane ring alters the physical properties of
the bacterial membrane. It has been shown to decrease membrane permeability and fluidity,
which helps stabilize the membrane.
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o Stress Resistance: The synthesis of CFAs is often triggered by environmental stressors,
such as acidic pH, oxidative stress, or temperature shocks. By modifying membrane
properties, CFAs contribute to bacterial survival under these adverse conditions. For
instance, they help reduce proton permeability in acidic environments and prevent
deleterious phase separation during cold shock.

o Pathogenesis: In some pathogenic bacteria, such as Mycobacterium tuberculosis,
cyclopropanation of cell wall lipids has been linked to virulence.

Biosynthesis Pathway

The biosynthesis of a cyclopropane fatty acid within a phospholipid is a single, crucial
enzymatic step that occurs directly on the fully formed phospholipid bilayer of the cell
membrane.

The key components of this pathway are:

o Substrate: An unsaturated fatty acyl chain within a membrane phospholipid (e.g.,
phosphatidylethanolamine or phosphatidylcholine).

e Enzyme: Cyclopropane Fatty Acid (CFA) Synthase. This soluble enzyme acts on the
membrane-embedded substrate.

e Methylene Donor: S-adenosyl-L-methionine (SAM) provides the methylene (CHz) group that
is added across the double bond.

The reaction involves the transfer of the methylene group from SAM to the cis double bond of
the acyl chain, forming the cyclopropane ring. This process is often upregulated during the
stationary phase of bacterial growth or in response to stress signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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